![molecular formula C15H23N3S B5617317 2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-N,N-diethylethanamine](/img/structure/B5617317.png)
2-[(5,6-dimethyl-1H-benzimidazol-2-yl)thio]-N,N-diethylethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with carboxylic acids or their derivatives under various conditions. For example, a study on the synthesis of similar compounds used focused microwave irradiation to assist the solvent-free preparation, indicating a trend towards more efficient and environmentally friendly synthesis methods (Meziane, 1998).
Molecular Structure Analysis
Benzimidazole compounds often exhibit interesting structural properties due to their planar configurations and potential for rotational disorder around the imidazole N atoms. For instance, a related compound demonstrated a T-shaped molecular structure with a nearly flat benzimidazole system, which could be indicative of the spatial considerations relevant to 2-[(5,6-Dimethyl-1H-benzimidazol-2-yl)thio]-N,N-diethylethanamine (Geiger & Isaac, 2014).
Chemical Reactions and Properties
The chemical behavior of benzimidazole derivatives includes their reactivity towards various agents and their ability to form stable structures through hydrogen bonding and π-π interactions. A study highlighted the synthesis of thiadiazino benzimidazoles, indicating the versatility of benzimidazole derivatives in forming novel compounds with potentially unique properties (Howes & Pianka, 1980).
Physical Properties Analysis
Benzimidazole derivatives' physical properties, such as solubility and crystalline structure, are crucial for their application. Research on similar molecules has shown that they can form well-defined crystals, which is essential for determining their chemical structure and potential uses (Sharma et al., 2016).
Mechanism of Action
properties
IUPAC Name |
2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3S/c1-5-18(6-2)7-8-19-15-16-13-9-11(3)12(4)10-14(13)17-15/h9-10H,5-8H2,1-4H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAMNKJWLMGZOLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCSC1=NC2=C(N1)C=C(C(=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(5,6-dimethyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethyl-ethanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.